Cas no 2680665-57-8 (benzyl N-(6-bromo-4-oxo-3,4-dihydro-2H-1-benzopyran-3-yl)carbamate)

• Product Name: benzyl N-(6-bromo-4-oxo-3,4-dihydro-2H-1-benzopyran-3-yl)carbamate
• CAS No: 2680665-57-8
• MF: C₁₇H₁₄BrNO₄
• MW: 376.201364040375
• CID: 5621233
• PubChem ID: 165920870
• Update Time: 2025-05-20

benzyl N-(6-bromo-4-oxo-3,4-dihydro-2H-1-benzopyran-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680665-57-8
• benzyl N-(6-bromo-4-oxo-3,4-dihydro-2H-1-benzopyran-3-yl)carbamate
• EN300-28301416

• Inchi： 1S/C17H14BrNO4/c18-12-6-7-15-13(8-12)16(20)14(10-22-15)19-17(21)23-9-11-4-2-1-3-5-11/h1-8,14H,9-10H2,(H,19,21)
• InChI Key： XEDSFCIEUDZKEP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(CO2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 375.01062g/mol
• Monoisotopic Mass: 375.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.6Ų

Additional information on benzyl N-(6-bromo-4-oxo-3,4-dihydro-2H-1-benzopyran-3-yl)carbamate

Professional Introduction to Benzyl N-(6-bromo-4-oxo-3,4-dihydro-2H-1-benzopyran-3-yl)carbamate (CAS No. 2680665-57-8)

Benzyl N-(6-bromo-4-oxo-3,4-dihydro-2H-1-benzopyran-3-yl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2680665-57-8, is a derivative of benzopyran and features a carbamate functional group, making it a potential candidate for various biological and chemical applications. The presence of both bromine and oxygen-containing moieties in its structure suggests unique reactivity and binding properties that are of great interest to researchers.

The structure of Benzyl N-(6-bromo-4-oxo-3,4-dihydro-2H-1-benzopyran-3-yl)carbamate consists of a benzopyran core substituted with a bromine atom at the 6-position and an oxo group at the 4-position. The carbamate moiety is attached to the benzyl group, which is derived from benzyl alcohol. This specific arrangement of functional groups imparts distinct chemical characteristics that make the compound valuable in synthetic chemistry and drug discovery. The benzopyran scaffold is particularly noteworthy, as it is a common motif in natural products and has shown promise in various pharmacological contexts.

In recent years, there has been growing interest in heterocyclic compounds, especially those derived from benzopyran, due to their diverse biological activities. Benzyl N-(6-bromo-4-oxo-3,4-dihydro-2H-1-benzopyran-3-yl)carbamate has been studied for its potential as an intermediate in the synthesis of more complex molecules. The bromine atom at the 6-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in pharmaceutical synthesis. Additionally, the oxo group at the 4-position can participate in hydrogen bonding interactions, influencing the compound's solubility and binding affinity.

One of the most compelling aspects of Benzyl N-(6-bromo-4-oxo-3,4-dihydro-2H-1-benzopyran-3-yl)carbamate is its potential application in drug development. Researchers have been exploring its role as a precursor for novel therapeutic agents. For instance, derivatives of benzopyran have demonstrated activity against various targets, including enzymes and receptors involved in inflammatory pathways. The carbamate group is particularly interesting because it can be modified to enhance pharmacokinetic properties such as bioavailability and metabolic stability. This flexibility makes Benzyl N-(6-bromo-4-oxo-3,4-dihydro2H-1-benzopyran3-yil)carbamate a valuable tool for medicinal chemists.

The synthesis of Benzyl N-(6-bromo-4-oxo-3,4-dihydro2H-1-benzopyran3-yil)carbamate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of a benzopyran intermediate followed by bromination at the desired position. Subsequent formation of the carbamate group completes the molecular architecture. Advanced techniques such as flow chemistry have been employed to optimize these reactions, improving yields and reducing environmental impact. These advancements underscore the importance of innovative synthetic strategies in producing complex molecules like this one.

In recent studies, Benzyl N-(6-bromo-4-oxo-3,4-dihydro2H-1-benzopyran3-yil)carbamate has been investigated for its interaction with biological targets. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes relevant to cancer metabolism. The combination of bromine and oxygen-containing groups likely contributes to its binding affinity by forming multiple points of interaction with the target protein or nucleic acid. Such findings are crucial for understanding its potential therapeutic applications and guide further structural optimization efforts.

The pharmaceutical industry continues to leverage natural product-inspired scaffolds like benzopyran due to their proven efficacy in drug discovery. Benzyl N-(6-bromo-4-oxo-3,4-dihydro2H-1-benzopyran3-yil)carbamate exemplifies how modifications to these core structures can yield compounds with enhanced biological activity. By strategically introducing functional groups such as bromine and carbamate moieties, researchers can fine-tune the properties of these molecules for specific therapeutic needs. This approach underscores the importance of structural diversity in developing new drugs.

The future prospects for Benzyl N-(6-bromo-4-oxo-3,4-dihydro2H-1-benzopyran3-yi strong>)carbamate are promising given its versatile structure and potential applications. Further research is warranted to explore its full spectrum of biological activities and to develop efficient synthetic routes for large-scale production. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking its therapeutic potential fully. As our understanding of molecular interactions advances, compounds like this one will continue to play a pivotal role in drug discovery and development.